Cas no 51762-76-6 (1,4-Benzenedicarbonitrile, 2-[(4-methylphenyl)thio]-)
51762-76-6 structure
Product Name:1,4-Benzenedicarbonitrile, 2-[(4-methylphenyl)thio]-
CAS No:51762-76-6
MF:C15H10N2S
MW:250.318301677704
CID:361485
PubChem ID:10848299
Update Time:2025-04-19
1,4-Benzenedicarbonitrile, 2-[(4-methylphenyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Benzenedicarbonitrile, 2-[(4-methylphenyl)thio]-
- 2-(4-methylphenyl)sulfanylbenzene-1,4-dicarbonitrile
- 51762-76-6
- SCHEMBL11633113
- DTXSID90445789
-
- Inchi: 1S/C15H10N2S/c1-11-2-6-14(7-3-11)18-15-8-12(9-16)4-5-13(15)10-17/h2-8H,1H3
- InChI Key: WJSPKEWAOJHDIN-UHFFFAOYSA-N
- SMILES: S(C1C=C(C#N)C=CC=1C#N)C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 250.0566
- Monoisotopic Mass: 250.05646950g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 366
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 72.9Ų
Experimental Properties
- PSA: 47.58
1,4-Benzenedicarbonitrile, 2-[(4-methylphenyl)thio]- Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
51762-76-6 (1,4-Benzenedicarbonitrile, 2-[(4-methylphenyl)thio]-) Related Products
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